Cas no 1261956-55-1 (2-Chloro-5-(4-methylsulfanylphenyl)phenol)

• Product Name: 2-Chloro-5-(4-methylsulfanylphenyl)phenol
• CAS No: 1261956-55-1
• MF: C₁₃H₁₁ClOS
• MW: 250.743841409683
• MDL: MFCD18315589
• CID: 5177989
• Update Time: 2026-03-05

2-Chloro-5-(4-methylsulfanylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-(4-METHYLTHIOPHENYL)PHENOL
• 2-Chloro-5-(4-methylsulfanylphenyl)phenol

• MDL： MFCD18315589
• Inchi： 1S/C13H11ClOS/c1-16-11-5-2-9(3-6-11)10-4-7-12(14)13(15)8-10/h2-8,15H,1H3
• InChI Key： QINMGRJINGVIEP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=CC(=CC=1)SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 4.3
• Topological Polar Surface Area: 45.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Chloro-5-(4-methylsulfanylphenyl)phenol

Introduction to 2-Chloro-5-(4-methylsulfanylphenyl)phenol (CAS No. 1261956-55-1)

2-Chloro-5-(4-methylsulfanylphenyl)phenol, identified by its Chemical Abstracts Service (CAS) number 1261956-55-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the phenol derivatives class, characterized by its chloro and methylsulfanyl substituents, which contribute to its unique chemical properties and potential biological activities. The structural arrangement of these functional groups imparts distinct reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The significance of 2-Chloro-5-(4-methylsulfanylphenyl)phenol lies in its versatile applications across multiple domains, particularly in the synthesis of novel therapeutic agents. Phenolic compounds are well-documented for their antioxidant, anti-inflammatory, and antimicrobial properties, and the introduction of chloro and methylsulfanyl groups enhances these characteristics, potentially expanding its utility in drug discovery. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how these modifications influence the compound's interaction with biological targets, paving the way for targeted drug design.

In the realm of medicinal chemistry, 2-Chloro-5-(4-methylsulfanylphenyl)phenol serves as a key intermediate in the synthesis of more complex molecules. Its chloro group allows for further functionalization via nucleophilic substitution reactions, while the methylsulfanyl moiety can participate in coordination chemistry or serve as a hydrogen bond acceptor. These attributes make it an attractive building block for developing small-molecule inhibitors or agonists. For instance, studies have explored its potential in modulating enzyme activity by leveraging its ability to form stable complexes with metal ions or biological macromolecules.

Recent research has highlighted the compound's role in addressing emerging therapeutic challenges. For example, investigations into its antimicrobial properties have revealed promising results against resistant bacterial strains. The chloro and methylsulfanyl groups contribute to enhanced binding affinity to bacterial enzymes or cell wall components, disrupting essential metabolic pathways. This aligns with global efforts to combat antibiotic resistance by identifying novel chemical entities with unique mechanisms of action.

Moreover, 2-Chloro-5-(4-methylsulfanylphenyl)phenol has been investigated for its potential in oncology research. Phenolic derivatives are known to exhibit pro-apoptotic and anti-proliferative effects on cancer cells. The structural features of this compound enable selective interaction with oncogenic proteins or signaling pathways, offering a rationale for its exploration as an anti-cancer agent. Preclinical studies have demonstrated its ability to induce cell cycle arrest or enhance apoptosis in certain cancer cell lines, suggesting its therapeutic potential.

The synthesis of 2-Chloro-5-(4-methylsulfanylphenyl)phenol involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or directed ortho-metalation strategies, have been employed to achieve high yields and purity. These techniques not only facilitate the production of the compound but also allow for rapid diversification of its structural analogs, enabling high-throughput screening for bioactivity.

The pharmacokinetic profile of 2-Chloro-5-(4-methylsulfanylphenyl)phenol is another critical aspect that influences its clinical applicability. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties using in vitro and in vivo models. The presence of polar functional groups enhances solubility but may also affect metabolic stability. Optimizing these parameters through structure-activity relationship (SAR) studies is essential for developing derivatives with improved pharmacokinetic profiles.

In conclusion, 2-Chloro-5-(4-methylsulfanylphenyl)phenol (CAS No. 1261956-55-1) represents a compelling candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable tool for developing novel therapeutics across various disease areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly significant role in advancing medical science.